N-(2-methylpropyl)-2-(3-oxo-4H-1,4-benzothiazin-2-yl)acetamide

• IUPAC Name: N-(2-methylpropyl)-2-(3-oxo-4H-1,4-benzothiazin-2-yl)acetamide
• InChI: InChI=1S/C14H18N2O2S/c1-9(2)8-15-13(17)7-12-14(18)16-10-5-3-4-6-11(10)19-12/h3-6,9,12H,7-8H2,1-2H3,(H,15,17)(H,16,18)
• InChI Key: SVBCYBDLALSBDL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNC(=O)CC1C(=O)NC2=CC=CC=C2S1
• Molecular Formula: C14H18N2O2S
• Molecular Weight: 278.37 g/mol

Description

N-(2-methylpropyl)-2-(3-oxo-4H-1,4-benzothiazin-2-yl)acetamide, also known as BM-212, is a synthetic compound that belongs to the class of benzothiazine derivatives. This compound has gained significant attention in the scientific community due to its potential therapeutic applications in various diseases.

Scientific Research Applications

Antifungal Activity

Gupta and Wagh (2006) synthesized a series of compounds including N-(2-methylpropyl)-2-(3-oxo-4H-1,4-benzothiazin-2-yl)acetamide, which were tested for antifungal activity against various fungi like Tricophyton rubrum, Epidermophyton floccosum, and Malassazia furfur. Some of these compounds showed appreciable antifungal activity (Gupta & Wagh, 2006).

Ligand-Protein Interactions

In 2020, Mary et al. investigated molecules including this compound for their vibrational spectra and electronic properties. This study also included molecular docking to understand the binding interactions with Cyclooxygenase 1 (COX1), providing insights into ligand-protein interactions (Mary et al., 2020).

Anti-Oxidant and Anti-Bacterial Activities

Ahmad et al. (2010) synthesized a series of compounds related to this compound. These compounds were evaluated for their anti-oxidant and anti-bacterial activities, demonstrating potential in both areas (Ahmad et al., 2010).